![molecular formula C11H7NO4 B2854389 1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione CAS No. 170805-72-8](/img/structure/B2854389.png)
1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione” is a complex organic molecule that contains a benzodioxol group and a pyrrole-2,5-dione group . The benzodioxol group is a common motif in many natural products and pharmaceuticals, including the anti-cancer drug etoposide . The pyrrole-2,5-dione group is a heterocyclic compound that is often used in organic synthesis .
Molecular Structure Analysis
The molecular structure of “1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione” would likely be determined using techniques such as X-ray crystallography .Chemical Reactions Analysis
Again, while specific reactions involving “1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione” are not available, similar compounds have been shown to undergo various chemical reactions, highlighting their reactivity and functional versatility .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione” would likely be determined through a combination of experimental techniques .Scientific Research Applications
Anticancer Applications
This compound has been used in the design and synthesis of anticancer agents . A series of 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties have been designed based on literature reports of the activity of indoles against various cancer cell lines . These compounds have shown promising anticancer activity against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .
Structure-Activity Relationship Studies
The compound has been used in detailed structure-activity relationship studies . This has led to the identification of more active analogs and a comprehensive understanding of the structure-activity relationships of indole anticancer molecules .
Synthesis of New Psychoactive Substances
1-(1,3-Benzodioxol-5-yl)-1H-pyrrole-2,5-dione has been used in the synthesis of new psychoactive substances . These substances have similar chemical structures and psychoactive properties to cathinones .
Inhibitor of Protein-Transporting Monoamines
The compound has been found to inhibit protein-transporting monoamines (dopamine, noradrenaline, and serotonin) of the synaptic gap . This mechanism of action is important in the clinical picture of sympathomimetic syndrome .
Future Directions
The future directions for research on “1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione” could include further studies on its synthesis, reactivity, and potential biological activity. It could also serve as a template for the design and synthesis of new compounds with potential therapeutic applications .
Mechanism of Action
Target of Action
The primary target of 1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione is microtubules and their component protein, tubulin . Tubulin is a key protein involved in cell division and is a leading target for anticancer agents .
Mode of Action
This compound interacts with its targets by modulating microtubule assembly. It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction causes mitotic blockade and induces cell apoptosis .
Biochemical Pathways
The affected pathway is the microtubule assembly pathway . The compound’s interaction with tubulin disrupts the normal function of microtubules, leading to cell cycle arrest and apoptosis . This disruption can have downstream effects on various cellular processes, including cell division, intracellular transport, and cell shape maintenance.
Result of Action
The result of the compound’s action is cell cycle arrest at the S phase and the induction of apoptosis in cancer cells . This can lead to a reduction in the proliferation of cancer cells and potentially shrinkage of tumors.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)pyrrole-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO4/c13-10-3-4-11(14)12(10)7-1-2-8-9(5-7)16-6-15-8/h1-5H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKPENZHIVRDPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)N3C(=O)C=CC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-benzodioxol-5-yl)-1H-pyrrole-2,5-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.